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Available Information on Vinylcyclooctane

The search results confirm that vinylcyclooctane (C₁₀H₁₈) is a known chemical compound [1]. However,

details are scarce, with only one study from 1984 focusing on its metabolic pathway rather than its synthesis

[2].

Metabolic Pathway and Quantitative Data [2] The study describes the metabolism of vinylcyclooctane by

liver microsomal monooxygenase, which leads to the formation of an epoxide and the destruction of a

portion of the cytochrome P-450 enzyme.

Parameter Detail

Enzyme System Liver microsomal monooxygenase (from mice)

Primary Metabolite Epoxyethylcyclooctane

Cytochrome P-450
Destruction

~40% of isozymes

Partition Ratio ~180 molecules of vinylcyclooctane turned over per destructive event
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Parameter Detail

Metabolite Yield ~132 molecules of epoxyethylcyclooctane formed per destructive
event

Potential Synthesis Context and a Related Mechanism

While a specific synthesis for vinylcyclooctane is not detailed, it likely belongs to a broader class of

compounds called vinylcyclopropanes, which can rearrange to form larger cyclic structures like

cyclopentenes [3]. The core rearrangement for these compounds is the vinylcyclopropane-cyclopentene

rearrangement.

This rearrangement can proceed via two primary mechanistic pathways, and the dominant path depends on

the specific substrate and conditions [3]:

Concerted Pericyclic Mechanism: A one-step, orbital-symmetry-controlled process.
Stepwise Diradical Mechanism: Involves a biradical intermediate formed from homolytic cleavage of

a cyclopropane bond.

The following diagram illustrates the general relationship between a vinylcyclopropane system and its

potential rearrangement, which is the foundational chemistry relevant to a molecule like vinylcyclooctane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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